Cas no 2228385-39-3 (3-(1,1,2,2-tetrafluoroethyl)pyrrolidine)

3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine is a fluorinated pyrrolidine derivative characterized by its tetrafluoroethyl substituent, which enhances its chemical stability and lipophilicity. This structural feature makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine motifs to improve bioavailability and metabolic resistance. The compound’s rigid pyrrolidine scaffold, combined with the electron-withdrawing tetrafluoroethyl group, facilitates selective reactivity in nucleophilic substitutions or catalytic transformations. Its high purity and well-defined stereochemistry (if applicable) ensure reproducibility in complex synthetic routes. Suitable for applications in medicinal chemistry and material science, this compound offers a balance of reactivity and stability, making it a versatile building block for advanced research and development.
3-(1,1,2,2-tetrafluoroethyl)pyrrolidine structure
2228385-39-3 structure
Product Name:3-(1,1,2,2-tetrafluoroethyl)pyrrolidine
CAS No:2228385-39-3
MF:C6H9F4N
MW:171.135975599289
CID:5926177
PubChem ID:165865207
Update Time:2025-05-21

3-(1,1,2,2-tetrafluoroethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(1,1,2,2-tetrafluoroethyl)pyrrolidine
    • 2228385-39-3
    • EN300-1946635
    • Inchi: 1S/C6H9F4N/c7-5(8)6(9,10)4-1-2-11-3-4/h4-5,11H,1-3H2
    • InChI Key: KWWXUKPQWKRONZ-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(C1CNCC1)F

Computed Properties

  • Exact Mass: 171.06711194g/mol
  • Monoisotopic Mass: 171.06711194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12Ų

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Additional information on 3-(1,1,2,2-tetrafluoroethyl)pyrrolidine

3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine: A Comprehensive Overview

3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine, also known by its CAS number 2228385-39-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a tetrafluoroethyl group. The pyrrolidine ring is a five-membered nitrogen-containing heterocycle, while the tetrafluoroethyl group introduces fluorine atoms into the molecule, enhancing its chemical and physical properties.

The synthesis of 3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on the use of transition metal catalysts and microwave-assisted reactions to streamline the production of this compound. These advancements not only improve the efficiency of synthesis but also pave the way for its application in diverse industries.

One of the most promising applications of 3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine lies in the field of drug discovery. The compound's unique structure makes it an ideal candidate for use as a building block in medicinal chemistry. Its fluorinated group contributes to enhanced bioavailability and stability in biological systems. Recent research has highlighted its potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its role in drug discovery, 3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine has shown promise in materials science. Its fluorinated nature imparts excellent thermal stability and chemical resistance to the compound. These properties make it suitable for use in high-performance polymers and coatings. Recent studies have demonstrated its ability to enhance the mechanical properties of polymer composites when used as a monomer or additive.

The chemical properties of 3-(1,1,2,2-Tetrafluoroethyl)pyrrolidine are also noteworthy. The presence of fluorine atoms significantly affects the electronic structure of the molecule. This results in unique reactivity patterns that can be exploited in various organic transformations. For instance, recent research has explored its use as a catalyst or co-catalyst in asymmetric synthesis reactions.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-(1,1,2,Tetrafluoroethyl)pyrrolidine is crucial for its sustainable use. Studies have shown that under certain conditions, such as UV light or microbial action, the compound undergoes degradation into less complex molecules. These findings are essential for assessing its environmental fate and ensuring responsible disposal practices.

In conclusion, 3-(1,Tetrafluoroethyl)pyrrolidine, with its CAS number 5-39-3 , represents a versatile compound with applications spanning multiple disciplines. Its unique structure and properties make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses and behaviors,
this compound is poised to play an increasingly important role in advancing modern science and technology.

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